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Cat. No.: B15565158
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Jps014 is a potent, benzamide-based Proteolysis Targeting Chimera (PROTAC) that recruits
the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to induce the degradation of Class | histone
deacetylases (HDACS), particularly HDAC1 and HDAC2.[1][2][3][4] Its trifluoroacetate (TFA)
salt, Jps014 TFA, is the common form used in research due to its role in the final deprotection
step of chemical synthesis.[2] These application notes provide detailed protocols for the final
synthesis step involving TFA and the subsequent handling and application of Jps014 for cellular
studies.

Data Presentation: Synthesis and Biological Activity

The use of TFA in the context of Jps014 is primarily for the removal of a tert-Butyloxycarbonyl
(Boc) protecting group during its synthesis. The following table summarizes the key quantitative
data related to this synthesis step and the biological activity of the resulting Jps014.
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Parameter Value Reference

Synthesis Deprotection Step

Boc-protected PROTAC 54g

Starting Material
(52.8 mg, 0.097 mmol)

Trifluoroacetic acid (TFA, 0.4

Reagents mL), Dichloromethane (DCM, 2
mL)

Reaction Time 4 hours

Temperature Room Temperature

Yield 93% (50.6 mg, 0.059 mmol)

Biological Activity in HCT116

Cells

Target Proteins HDAC1, HDAC2, HDAC3
HDAC1 DCso 0.91 +0.02 uM

HDAC3 DCso 0.64 + 0.03 uM

HDAC1 Dmax >50%

HDAC3 Dmax >50%

In Vitro Inhibition

HDAC1-CoREST-LSD1 ICso Submicromolar

HDAC2-CoREST-LSD1 ICso Submicromolar

HDAC3-SMRT ICso Submicromolar

Experimental Protocols

Protocol 1: Final Deprotection Step in Jps014 Synthesis
using TFA
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This protocol describes the removal of the Boc protecting group from the precursor molecule
(549) to yield the final Jps014 compound.

Materials:

Boc-protected PROTAC 549
» Trifluoroacetic acid (TFA)
e Dichloromethane (DCM)
e Methanol (MeOH)

o MP-carbonate resin

o Acetonitrile (MeCN)

o Water (H20)

» Round-bottom flask

e Stir bar

« Filtration apparatus

» Rotary evaporator

» Lyophilizer

Procedure:

» To a stirring solution of Boc-protected PROTAC 54g (52.8 mg, 0.097 mmol) in DCM (2 mL),
add TFA (0.4 mL).

« Stir the resulting reaction mixture at room temperature for 4 hours.
o Concentrate the reaction mixture in vacuo.

 Dissolve the residue in MeOH (2 mL).
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Add MP-carbonate resin and agitate the mixture for 3 hours to remove residual TFA.

Filter the mixture to remove the resin.

Concentrate the filtrate in vacuo.

Dissolve the resulting solid in a 1:1 mixture of MeCN/Hz0.

Lyophilize the solution to afford Jps014 as a solid.

Protocol 2: Western Blotting for HDAC Degradation

This protocol outlines the procedure to assess the degradation of HDAC proteins in cells
treated with Jps014.

Materials:

HCT116 cells

Jps014 TFA

Cell culture medium and supplements

Lysis buffer (50 mM Tris-HCI, 150 mM NacCl, 0.5% NP-40, 0.5% Triton X-100)
Protease inhibitor cocktail

Bradford Assay Reagent

SDS-PAGE gels

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies (anti-HDACL1, anti-HDAC2, anti-HDAC3, anti-loading control)

HRP-conjugated secondary antibodies
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e Chemiluminescent substrate

e Imaging system

Procedure:

e Seed HCT116 cells and allow them to adhere overnight.

e Treat cells with varying concentrations of Jps014 (e.g., 0.1, 1.0, and 10 uM) for the desired
time (e.g., 24 hours).

 After treatment, harvest the cells and wash with PBS.

e Lyse the cells in lysis buffer supplemented with protease inhibitors on ice for 30 minutes.

o Centrifuge the lysate at 18,000 rcf for 15 minutes at 4°C.

o Collect the supernatant and determine the protein concentration using the Bradford Assay.

e Perform SDS-PAGE and Western blotting with primary antibodies against HDAC1, HDAC?2,
HDACS3, and a loading control.

 Incubate with the appropriate HRP-conjugated secondary antibodies.
 Visualize the protein bands using a chemiluminescent substrate and an imaging system.

e Quantify the band intensities to determine the percentage of HDAC degradation.

Visualizations
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Caption: Final deprotection step in Jps014 synthesis.
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Caption: Mechanism of Jps014-induced HDAC degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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